(2-Hydroxycyclohexyl)[(methylethyl)sulfonyl]amine

• Molecular Formula: C9H19NO3S
• Molecular Weight: 221.32 g/mol
• IUPAC Name: N-(2-hydroxycyclohexyl)propane-2-sulfonamide
• InChI: InChI=1S/C9H19NO3S/c1-7(2)14(12,13)10-8-5-3-4-6-9(8)11/h7-11H,3-6H2,1-2H3
• InChI Key: XZRHDTPXXVAZCB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)NC1CCCCC1O

Description

(2-Hydroxycyclohexyl)[(methylethyl)sulfonyl]amine is a useful research compound. Its molecular formula is C9H19NO3S and its molecular weight is 221.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

[(Methylethyl)sulfonyl][2-(phenylmethoxy)cyclohexyl]amine (11.41 g, 36.6 mmol) and 10% palladium on carbon (1.40 g) were combined in ethanol (300 mL) and placed on the power shaker under a hydrogen atmosphere at 60 psi's overnight. The solution was then filtered over a Celite® mat and the resulting filtrate was concentrated under reduced vacuum to yield the intermediate title compound (6.78 g, 84%) as a white solid. Ion Spray M.S. 222.1 (M*+1). Calculated for C9H19NO3S: Theory: C 48.84, H 8.65, N 6.32. Found: C 49.10, H 8.84, N 6.42.